Cas no 25684-04-2 (2-Cyclopenten-1-one, 2-hydroxy-3-propyl-)

• Product name: 2-Cyclopenten-1-one, 2-hydroxy-3-propyl-
• CAS No: 25684-04-2
• MF: C₈H₁₂O₂
• MW: 140.17968
• CID: 1427059
• PubChem ID: 520224

2-Cyclopenten-1-one, 2-hydroxy-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-hydroxy-3-propyl-
• 2-hydroxy-3-propylcyclopent-2-en-1-one
• SCHEMBL11799159
• 25684-04-2
• NS00113878
• 2-Hydroxy-3-propyl-2-cyclopenten-1-one
• DTXSID10334287
• XAXYCXCTGDUBNW-UHFFFAOYSA-N
• 2-Cyclopenten-1-one, 2-hydroxy-3-propyl

• Inchi： InChI=1S/C8H12O2/c1-2-3-6-4-5-7(9)8(6)10/h10H,2-5H2,1H3
• InChI Key： XAXYCXCTGDUBNW-UHFFFAOYSA-N
• SMILES： CCCC1=C(C(=O)CC1)O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 37.3